Cas no 18091-46-8 (4-Pyrimidinecarboximidicacid, hydrazide)

4-Pyrimidinecarboximidic acid hydrazide is a versatile heterocyclic compound characterized by its pyrimidine core and reactive hydrazide functional group. This structure imparts significant utility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The hydrazide moiety enables condensation reactions, facilitating the formation of hydrazones and other derivatives with potential biological activity. Its pyrimidine scaffold is integral to nucleobase analogs, making it valuable in medicinal chemistry research. The compound’s stability and reactivity under controlled conditions enhance its applicability in designing novel molecular frameworks. Suitable for research and industrial applications, it offers a balance of synthetic flexibility and structural specificity.

4-Pyrimidinecarboximidicacid, hydrazide structure

18091-46-8 structure

Product Name:4-Pyrimidinecarboximidicacid, hydrazide

CAS No:18091-46-8

MF:C₅H₇N₅

MW:137.142579317093

CID:122769

PubChem ID:86767839

Update Time:2025-05-20

4-Pyrimidinecarboximidicacid, hydrazide Chemical and Physical Properties

Names and Identifiers

- 4-Pyrimidinecarboximidicacid, hydrazide
- 4-Pyrimidinecarboximidic acid, hydrazide (8CI)
- N'-aminopyrimidine-4-carboximidamide
- SCHEMBL15500957
- N-aminopyrimidine-4-carboximidamide
- EN300-134892
- 18091-46-8
- Pyrimidine-4-carboximidhydrazide
- Inchi： 1S/C5H7N5/c6-5(10-7)4-1-2-8-3-9-4/h1-3H,7H2,(H2,6,10)
- InChI Key： IUFRZVPXBWKTDY-UHFFFAOYSA-N
- SMILES： N1C=NC=CC=1/C(=N/N)/N

Computed Properties

Exact Mass: 137.07031
Monoisotopic Mass: 137.07014524g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 90.2Å²

Experimental Properties

PSA: 87.68

4-Pyrimidinecarboximidicacid, hydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM459594-1g	4-Pyrimidinecarboximidic acid, hydrazide	18091-46-8	95%+	1g	$948	2023-02-02
Enamine	EN300-134892-0.05g	N-aminopyrimidine-4-carboximidamide	18091-46-8	95%	0.05g	$182.0	2023-06-08
Enamine	EN300-134892-0.1g	N-aminopyrimidine-4-carboximidamide	18091-46-8	95%	0.1g	$272.0	2023-06-08
Enamine	EN300-134892-0.25g	N-aminopyrimidine-4-carboximidamide	18091-46-8	95%	0.25g	$389.0	2023-06-08
Enamine	EN300-134892-0.5g	N-aminopyrimidine-4-carboximidamide	18091-46-8	95%	0.5g	$613.0	2023-06-08
Enamine	EN300-134892-1.0g	N-aminopyrimidine-4-carboximidamide	18091-46-8	95%	1g	$785.0	2023-06-08
Enamine	EN300-134892-2.5g	N-aminopyrimidine-4-carboximidamide	18091-46-8	95%	2.5g	$1539.0	2023-06-08
Enamine	EN300-134892-5.0g	N-aminopyrimidine-4-carboximidamide	18091-46-8	95%	5g	$2277.0	2023-06-08
Enamine	EN300-134892-10.0g	N-aminopyrimidine-4-carboximidamide	18091-46-8	95%	10g	$3376.0	2023-06-08
Enamine	EN300-134892-50mg	N-aminopyrimidine-4-carboximidamide	18091-46-8	95.0%	50mg	$182.0	2023-09-30

4-Pyrimidinecarboximidicacid, hydrazide Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

Additional information on 4-Pyrimidinecarboximidicacid, hydrazide

4-Pyrimidinecarboximidic Acid, Hydrazide (CAS No. 18091-46-8): A Comprehensive Overview

4-Pyrimidinecarboximidic acid, hydrazide, also known by its CAS registry number CAS No. 18091-46-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of 4-pyrimidinecarboximidic acid, hydrazide consists of a pyrimidine ring with a carboximidic acid group at the 4-position and a hydrazide substituent, making it a unique member within this chemical family.

The synthesis of 4-pyrimidinecarboximidic acid, hydrazide involves a series of well-established organic reactions, including condensation and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, which is crucial for its application in various research and industrial settings. The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography, providing insights into its molecular geometry and stereochemistry.

4-Pyrimidinecarboximidic acid, hydrazide exhibits a wide range of biological activities that make it a valuable molecule in pharmacological research. Studies have shown that this compound possesses potent anti-inflammatory properties, which could be attributed to its ability to inhibit key inflammatory pathways such as the NF-kB signaling cascade. Additionally, recent research has highlighted its potential as an anticancer agent due to its ability to induce apoptosis in various cancer cell lines while sparing normal cells.

The mechanism of action of 4-pyrimidinecarboximidic acid, hydrazide involves multiple pathways, including the modulation of protein kinases and the inhibition of tumor growth factors. These findings have been corroborated by in vitro and in vivo studies, which demonstrate the compound's efficacy in reducing tumor size and improving survival rates in animal models of cancer. Furthermore, preclinical studies suggest that this compound may also exhibit antiviral activity against certain pathogens, opening new avenues for its application in antiviral therapy.

In terms of pharmaceutical applications, 4-pyrimidinecarboximidic acid, hydrazide has shown promise as a lead compound for drug development. Its unique chemical structure allows for further functionalization and optimization to enhance its pharmacokinetic properties and therapeutic efficacy. Researchers are currently exploring various strategies to improve the bioavailability and reduce potential side effects associated with this compound.

The safety profile of 4-pyrimidinecarboximidic acid, hydrazide has been evaluated through acute and chronic toxicity studies in experimental animals. These studies indicate that the compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical evaluation. However, additional studies are required to fully understand its long-term effects and potential for human use.

In conclusion, 4-pyrimidinecarboximidic acid, hydrazide, with its CAS registry number CAS No. 18091-46-8, represents a significant advancement in the field of medicinal chemistry. Its diverse biological activities and favorable safety profile position it as a promising candidate for the development of novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is expected to play an increasingly important role in the fight against various diseases.